1-(4-benzamidobenzyl)-N-(3-methoxyphenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[(4-benzamidophenyl)methyl]-N-(3-methoxyphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C25H22N4O3/c1-32-22-9-5-8-21(14-22)28-25(31)23-16-29(17-26-23)15-18-10-12-20(13-11-18)27-24(30)19-6-3-2-4-7-19/h2-14,16-17H,15H2,1H3,(H,27,30)(H,28,31)
• InChI Key: UPORIALODWYAEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C25H22N4O3
• Molecular Weight: 426.5 g/mol

Description

1-(4-benzamidobenzyl)-N-(3-methoxyphenyl)-1H-imidazole-4-carboxamide, also known as BIM-1, is a synthetic compound that has gained significant attention in the field of cancer research. The compound has been found to exhibit potent anti-cancer activity against a wide range of cancer cell lines, making it a promising candidate for the development of new cancer therapies.

Scientific Research Applications

Antihypertensive Properties

Research on compounds structurally related to 1-(4-benzamidobenzyl)-N-(3-methoxyphenyl)-1H-imidazole-4-carboxamide has led to the discovery of potent antihypertensive agents. A study by Carini et al. (1991) developed a series of nonpeptide angiotensin II receptor antagonists, showcasing the potential of these compounds for oral antihypertensive effects. This work highlights the significance of the structural features in enhancing receptor affinity and antihypertensive potency, marking a pivotal advancement in the treatment of hypertension Carini et al., 1991.

Antimicrobial and Anticancer Activity

Another study by Hackenberg et al. (2013) synthesized N-heterocyclic carbene–silver(I) acetate complexes derived from imidazole compounds, demonstrating their promising in vitro antibacterial activity against Gram-positive and Gram-negative bacteria. Additionally, these complexes exhibited cytotoxicity against human renal cancer and breast cancer cell lines, underscoring their potential as therapeutics for infectious diseases and cancer Hackenberg et al., 2013.

Synthetic Applications

The synthesis of 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide by Bhaskar et al. (2019) exemplifies the versatility of imidazole derivatives in chemical synthesis. This study showcased a novel 'one-pot' reductive cyclization approach, emphasizing the utility of imidazole derivatives in the development of new synthetic methodologies Bhaskar et al., 2019.

Cytotoxicity and Antibacterial Studies

Research by Patil et al. (2010) on p-Methoxybenzyl-substituted and benzyl-substituted N-heterocyclic carbene-silver complexes highlighted their significant antibacterial activity and cytotoxicity against cancer cell lines. This study contributes to the understanding of the biological activities of imidazole-derived compounds, potentially leading to new antimicrobial and anticancer agents Patil et al., 2010.